Cas no 865283-01-8 (methyl 3-((dimethylamino)methyl)-6-methoxy-1H-indole-2-carboxylate)

• Product Name: methyl 3-((dimethylamino)methyl)-6-methoxy-1H-indole-2-carboxylate
• CAS No: 865283-01-8
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• CID: 6783555
• PubChem ID: 4869989
• Update Time: 2025-06-13

methyl 3-((dimethylamino)methyl)-6-methoxy-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• BBL030632
• methyl 3-((dimethylamino)methyl)-6-methoxy-1H-indole-2-carboxylate
• methyl 3-[(dimethylamino)methyl]-6-methoxy-1H-indole-2-carboxylate
• CS-0361782
• 865283-01-8
• STL373396
• VS-09939
• AKOS015955351
• starbld0014716

• Inchi： 1S/C14H18N2O3/c1-16(2)8-11-10-6-5-9(18-3)7-12(10)15-13(11)14(17)19-4/h5-7,15H,8H2,1-4H3
• InChI Key： DSWQMDIQXCLSCS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)NC(C(=O)OC)=C2CN(C)C

Computed Properties

• Exact Mass: 262.13174244g/mol
• Monoisotopic Mass: 262.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.6Ų

Additional information on methyl 3-((dimethylamino)methyl)-6-methoxy-1H-indole-2-carboxylate

Methyl 3-((dimethylamino)methyl)-6-methoxy-1H-indole-2-carboxylate (CAS No. 865283-01-8): A Comprehensive Overview

Methyl 3-((dimethylamino)methyl)-6-methoxy-1H-indole-2-carboxylate, identified by its CAS number 865283-01-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a dimethylamino moiety and a methoxy substituent, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The structural complexity of Methyl 3-((dimethylamino)methyl)-6-methoxy-1H-indole-2-carboxylate arises from its indole core, which is a well-documented pharmacophore in medicinal chemistry. Indole derivatives have been extensively studied for their diverse biological activities, ranging from antimicrobial to anticancer properties. The specific arrangement of functional groups in this compound not only contributes to its unique chemical properties but also opens up possibilities for designing molecules with enhanced pharmacological profiles.

In recent years, there has been a growing interest in exploring indole-based compounds for their potential therapeutic applications. The dimethylamino group, in particular, is known for its ability to enhance the solubility and bioavailability of drug molecules, making it an attractive feature for pharmaceutical development. Additionally, the methoxy substituent can influence the electronic properties of the molecule, thereby affecting its interactions with biological targets.

Recent studies have highlighted the importance of Methyl 3-((dimethylamino)methyl)-6-methoxy-1H-indole-2-carboxylate in the context of drug discovery. Researchers have been investigating its potential as a precursor for synthesizing more complex molecules with tailored biological activities. For instance, modifications at the indole core or the amine group can lead to compounds with improved binding affinity to specific protein targets. This flexibility makes it a valuable building block in the quest for novel therapeutic agents.

The synthesis of Methyl 3-((dimethylamino)methyl)-6-methoxy-1H-indole-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of an indole precursor, followed by the introduction of the dimethylamino and methoxy groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired structural features efficiently.

Beyond its synthetic significance, Methyl 3-((dimethylamino)methyl)-6-methoxy-1H-indole-2-carboxylate has shown promise in preliminary biological evaluations. Studies have demonstrated its potential as an inhibitor of certain enzymes and receptors implicated in various diseases. For example, its ability to modulate the activity of enzymes involved in inflammation pathways has been explored in preclinical models. These findings underscore its potential as a lead compound for further development into therapeutic agents.

The future direction of research on Methyl 3-((dimethylamino)methyl)-6-methoxy-1H-indole-2-carboxylate is likely to focus on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers aim to enhance its potency, selectivity, and pharmacokinetic profile. Additionally, computational modeling techniques will play a crucial role in predicting the behavior of this compound in biological systems, thereby accelerating the drug discovery process.

In conclusion, Methyl 3-((dimethylamino)methyl)-6-methoxy-1H-indole-2-carboxylate (CAS No. 865283-01-8) represents a fascinating compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies for this molecule, it is poised to make meaningful contributions to the field of medicinal chemistry.